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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B15586761

For Researchers, Scientists, and Drug Development Professionals

Introduction

TDRL-551 is a small molecule inhibitor of Replication Protein A (RPA), a critical component of
the DNA Damage Response (DDR) pathway. By binding to RPA, TDRL-551 prevents its
interaction with single-stranded DNA (ssDNA), thereby disrupting DNA replication and repair
processes.[1] This mechanism of action makes TDRL-551 a promising anti-cancer agent, both
as a monotherapy and in combination with DNA-damaging chemotherapeutics like cisplatin.[1]
These application notes provide detailed protocols for assessing the in vitro efficacy of TDRL-
551, enabling researchers to quantify its cytotoxic and apoptotic effects, and to elucidate its
impact on cellular signaling pathways.

Mechanism of Action: Inhibition of the RPA-ssDNA
Interaction

TDRL-551 functions by directly binding to RPA, which is a key protein in maintaining genome
stability. RPA binds to ssDNA, protecting it from nucleases and serving as a platform for the
recruitment of other proteins involved in DNA replication and repair. By inhibiting the RPA-
ssDNA interaction, TDRL-551 can induce replication stress, leading to cell cycle arrest and
apoptosis. Furthermore, this inhibition can sensitize cancer cells to other DNA-damaging
agents.
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Below is a diagram illustrating the signaling pathway affected by TDRL-551.
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TDRL-551 Mechanism of Action

Quantitative Data Presentation
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The efficacy of TDRL-551 can be quantified by determining its half-maximal inhibitory
concentration (IC50) in various cancer cell lines. The following table summarizes representative
IC50 values obtained from clonogenic survival assays.

Cell Line Cancer Type TDRL-551 IC50 (uM)
A2780 Ovarian Cancer 25[1]

SKOV3 Ovarian Cancer Similar to A2780
OVCA429 Ovarian Cancer Similar to A2780

H460 Non-Small Cell Lung Cancer Similar to A2780

Experimental Protocols
Cell Viability Assessment: Clonogenic Survival Assay

This assay assesses the ability of single cells to proliferate and form colonies after treatment
with TDRL-551.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Chemical inhibitor targeting the Replication Protein A-DNA interaction increases the
efficacy of Pt-based chemotherapy in lung and ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Measuring TDRL-
551 Efficacy In Vitro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586761#techniques-for-measuring-tdrl-551-
efficacy-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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